Cas no 1806072-69-4 (Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate)
Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C10H9Cl2F2NO2/c1-17-8(16)3-6-7(10(13)14)2-5(4-11)15-9(6)12/h2,10H,3-4H2,1H3
- InChI Key: MXHJXJKMBHZTIS-UHFFFAOYSA-N
- SMILES: ClC1=C(CC(=O)OC)C(C(F)F)=CC(CCl)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 269
- XLogP3: 2.6
- Topological Polar Surface Area: 39.2
Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044739-1g |
Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate |
1806072-69-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate
Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806072-69-4): A Comprehensive Overview
Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806072-69-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous bioactive molecules. The unique combination of functional groups in this molecule, including chloro, chloromethyl, and difluoromethyl substituents, makes it a versatile intermediate in the synthesis of various pharmacologically relevant derivatives.
The< strong>pyridine core of Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate imparts specific electronic and steric properties that are crucial for its reactivity and biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple reactive sites on this molecule allows for further functionalization, enabling the development of novel compounds with tailored properties.
In recent years, there has been a growing interest in the development of new therapeutic agents that target central nervous system disorders. The< strong>2-chloro and< strong>4-(difluoromethyl) substituents in Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate are particularly noteworthy, as they have been shown to enhance binding affinity and metabolic stability in drug candidates. These features are critical for ensuring the efficacy and duration of action of potential therapeutic agents.
Moreover, the< strong>6-(chloromethyl) group provides a site for further chemical modification, allowing for the introduction of additional functional groups that can modulate biological activity. This flexibility makes Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate a valuable building block in the synthesis of complex molecules. The compound's ability to serve as a precursor for a wide range of pharmacologically active substances underscores its importance in drug discovery and development.
The synthesis of Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular architecture.
In addition to its synthetic utility, Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to the treatment of various diseases. For instance, modifications at the< strong>chloromethyl position have been associated with enhanced binding to specific biological targets, which could lead to the development of new drugs with improved therapeutic profiles.
The< strong>difluoromethyl group is particularly interesting from a medicinal chemistry perspective, as it has been shown to increase lipophilicity and metabolic stability in drug candidates. This feature is highly desirable for oral administration, where bioavailability is a critical factor. The incorporation of difluorinated moieties into drug molecules has been widely reported to enhance their pharmacokinetic properties.
Recent advancements in computational chemistry have also contributed to our understanding of Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate's reactivity and potential applications. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets, providing valuable insights into its pharmacological properties. These computational methods are increasingly being used in conjunction with experimental data to accelerate the drug discovery process.
The versatility of Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate extends beyond its use as an intermediate in pharmaceutical synthesis. It has also been explored as a component in materials science applications, where its unique structural features contribute to the development of novel polymers and coatings. The ability to functionalize this molecule with various substituents makes it a valuable tool for creating materials with tailored properties.
In conclusion, Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806072-69-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features, including the< strong>2-chloro,< strong>6-(chloromethyl), and< strong>4-(difluoromethyl) substituents, make it a versatile intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.
1806072-69-4 (Methyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)